Cas no 77265-65-7 (Benzoic acid, 5-chloro-2-(dimethylamino)-)

• Product Name: Benzoic acid, 5-chloro-2-(dimethylamino)-
• CAS No: 77265-65-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1783920
• PubChem ID: 10536008
• Update Time: 2025-07-18

Benzoic acid, 5-chloro-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(dimethylamino)-
• 77265-65-7
• SCHEMBL472322
• 5-chloro-2-(dimethylamino)benzoic acid
• DB-113691
• 5-chloro-2-(dimethylamino)benzoicacid
• AKOS010873502

• Inchi： 1S/C9H10ClNO2/c1-11(2)8-4-3-6(10)5-7(8)9(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： TYTDINDFLWOUBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)N(C)C

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on Benzoic acid, 5-chloro-2-(dimethylamino)-

5-Chloro-2-(Dimethylamino)benzoic Acid (CAS No. 77265-65-7): An Overview of Its Properties, Applications, and Recent Research

5-Chloro-2-(dimethylamino)benzoic acid (CAS No. 77265-65-7) is a versatile organic compound with a unique structure that combines a benzoic acid moiety with a chloro and dimethylamino substituent. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications and intriguing chemical properties.

The molecular formula of 5-chloro-2-(dimethylamino)benzoic acid is C₉H₁₀ClNO₂, and its molecular weight is approximately 199.63 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 148-150°C, which makes it suitable for various synthetic and analytical processes.

In the realm of medicinal chemistry, 5-chloro-2-(dimethylamino)benzoic acid has shown promise as a lead compound for the development of novel pharmaceuticals. Recent studies have explored its potential as an antimicrobial agent and an anti-inflammatory drug. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a valuable candidate for addressing antibiotic resistance.

Beyond its medicinal applications, 5-chloro-2-(dimethylamino)benzoic acid has also been investigated for its use in materials science. Researchers have found that this compound can serve as a building block for the synthesis of advanced materials with unique optical and electronic properties. A notable example is its use in the preparation of polymeric materials that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 5-chloro-2-(dimethylamino)benzoic acid can be achieved through various routes, including the reaction of 2-chloro-5-nitrobenzoic acid with dimethylamine followed by reduction to form the amino derivative. Another approach involves the direct alkylation of 5-chloro-2-aminobenzoic acid with methyl iodide in the presence of a base. These synthetic methods provide flexibility in terms of scalability and cost-effectiveness, making it accessible for both academic research and industrial applications.

In terms of safety, while 5-chloro-2-(dimethylamino)benzoic acid is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored in a cool, dry place away from strong oxidizers. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

The environmental impact of 5-chloro-2-(dimethylamino)benzoic acid is another area of ongoing research. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, responsible disposal practices are still recommended to prevent any potential ecological harm.

In conclusion, 5-chloro-2-(dimethylamino)benzoic acid (CAS No. 77265-65-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific disciplines.